Ethyl 5-[3-(aminomethyl)phenyl]-1,2,4-oxadiazole-3-carboxylate hydrochloride

• IUPAC Name: ethyl 5-[3-(aminomethyl)phenyl]-1,2,4-oxadiazole-3-carboxylate;hydrochloride
• InChI: InChI=1S/C12H13N3O3.ClH/c1-2-17-12(16)10-14-11(18-15-10)9-5-3-4-8(6-9)7-13;/h3-6H,2,7,13H2,1H3;1H
• InChI Key: KVDICHWATVGGSN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=N1)C2=CC=CC(=C2)CN.Cl
• Molecular Formula: C12H14ClN3O3
• Molecular Weight: 283.71 g/mol

Description

Ethyl 5-[3-(aminomethyl)phenyl]-1,2,4-oxadiazole-3-carboxylate hydrochloride (EAPOC-HCl) is a highly versatile and potent compound that has been used in a variety of scientific and medical research applications. It is a colorless, crystalline solid that is soluble in water and other organic solvents. EAPOC-HCl has a wide range of biochemical and physiological effects, and is currently being studied for its potential therapeutic applications.

Scientific Research Applications

Significance in Drug Development

Ethyl 5-[3-(aminomethyl)phenyl]-1,2,4-oxadiazole-3-carboxylate hydrochloride, as part of the oxadiazole family, shows significant pharmacological properties. Oxadiazoles, particularly the 1,3,4-oxadiazole derivatives, have been highlighted for their applications across a wide range of fields, including drug development. They serve as bioisosteres for carboxylic acids, carboxamides, and esters, showcasing broad pharmacological activities such as antiviral, analgesic, anti-inflammatory, antitumor, antioxidant, and anti-parasitic effects. This underscores their potential in the development of new therapeutic agents applicable to the treatment of many diseases, indicating that compounds with the 1,3,4-oxadiazole core are efficacious medicinal agents with new avenues for drug discovery strategies (Rana, Salahuddin, & Sahu, 2020).

Applications in Material Science

Beyond pharmacology, oxadiazole derivatives, including ethyl 5-[3-(aminomethyl)phenyl]-1,2,4-oxadiazole-3-carboxylate hydrochloride, find applications in materials science. They are used in the development of polymers, luminescence-producing materials, electron-transporting materials, and corrosion inhibitors. This versatility highlights the compound's role not just in medicinal applications but also in the advancement of various technological fields, demonstrating the broad utility of oxadiazole derivatives in creating innovative materials (Salimgareeva & Kolesov, 2005).